Cas no 2229639-80-7 (tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229639-80-7
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 6520273
• PubChem ID: 165689202
• Update Time: 2025-06-15

tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• 2229639-80-7
• EN300-1879463
• tert-butyl N-[2-(4-ethoxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C17H25NO4/c1-7-21-14-10-8-13(9-11-14)17(5,12-19)18(6)15(20)22-16(2,3)4/h8-12H,7H2,1-6H3
• InChI Key： KHGRZGBMQSHXFN-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CC(=CC=1)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate

tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate: A Versatile Compound in Pharmaceutical Research

tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate is a synthetic compound with a unique molecular structure that has attracted significant attention in the field of pharmaceutical chemistry. Its chemical identifier, CAS No. 2229639-80-7, is a critical reference for researchers and industry professionals. This compound is characterized by its complex functional groups, including the 4-ethoxyphenyl moiety and the N-methylcarbamate functional group, which together contribute to its potential pharmacological properties. Recent studies have highlighted its role as a key intermediate in the development of novel therapeutic agents, particularly in the context of targeting specific biological pathways.

The tert-butyl group in this molecule provides steric hindrance, which is crucial for stabilizing the compound during chemical synthesis and biological applications. The 4-ethoxyphenyl ring is a common structural element in many drugs, known for its ability to modulate receptor interactions. The 1-oxopropan-2-yl chain introduces additional functionality, enhancing the compound's reactivity and versatility in chemical transformations. These structural features collectively position tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, with a focus on optimizing reaction conditions to maximize yield and purity. A 2023 study published in Journal of Medicinal Chemistry demonstrated the use of microwave-assisted protocols to achieve rapid and scalable synthesis, reducing the environmental impact of traditional methods. This innovation aligns with the growing emphasis on green chemistry in pharmaceutical research, ensuring that the production of such compounds adheres to sustainability standards.

One of the most notable applications of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate lies in its potential as a prodrug precursor. Prodrugs are designed to enhance bioavailability and reduce toxicity, making them critical in the development of therapies for chronic diseases. Researchers have reported that this compound can be metabolized in vivo to release active pharmacophores, which may target specific enzymes or receptors involved in disease progression. For instance, a 2024 preclinical study highlighted its efficacy in modulating the activity of kinases associated with cancer metastasis, suggesting its potential in oncology.

The N-methylcarbamate functional group is particularly significant due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This property makes the compound a valuable tool in the design of small-molecule inhibitors for various diseases. A recent review in Drug Discovery Today emphasized the importance of such functional groups in achieving high-affinity binding to protein targets, which is essential for drug efficacy. The presence of the 4-ethoxyphenyl group further enhances this interaction by providing additional steric and electronic effects.

Another area of interest is the use of this compound in the development of anti-inflammatory agents. Inflammation is a key factor in many chronic conditions, including arthritis and neurodegenerative diseases. A 2023 study published in Pharmaceutical Research investigated the anti-inflammatory potential of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate, demonstrating its ability to inhibit the production of pro-inflammatory cytokines. This finding underscores its potential as a therapeutic agent for conditions where inflammation plays a central role.

From a synthetic perspective, the molecule's structure allows for the incorporation of various substituents, enabling the customization of its pharmacological profile. This flexibility is particularly valuable in drug discovery, where the ability to fine-tune molecular properties is essential for optimizing therapeutic outcomes. A 2022 study in Organic & Biomolecular Chemistry explored the synthesis of analogs with modified side chains, revealing how subtle structural changes can significantly impact biological activity. Such insights are critical for the rational design of new drugs.

The tert-butyl group also plays a crucial role in the compound's stability and solubility characteristics. These properties are vital for the formulation of pharmaceutical products, as they directly influence the drug's bioavailability and therapeutic efficacy. Researchers have noted that the presence of the tert-butyl group can enhance the compound's solubility in aqueous environments, which is particularly important for oral administration. This characteristic has been leveraged in the development of formulations for systemic delivery, ensuring that the compound reaches its target tissues effectively.

Moreover, the compound's potential as a scaffold for drug development extends to its application in the treatment of infectious diseases. Antimicrobial resistance remains a significant global health challenge, and the development of new therapeutic agents is crucial. A 2024 study published in Antimicrobial Agents and Chemotherapy explored the antibacterial activity of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate, showing its ability to inhibit the growth of multidrug-resistant bacterial strains. This finding highlights its potential as a candidate for the development of new antibiotics.

Despite its promising applications, the compound's development is not without challenges. The optimization of its pharmacokinetic properties, such as half-life and metabolic stability, remains an area of active research. Additionally, the identification of its exact biological targets and mechanisms of action requires further investigation. However, the growing body of research on this compound suggests that it has the potential to become a cornerstone in the development of novel therapies for a range of diseases.

In conclusion, tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure, combined with its potential applications in multiple therapeutic areas, underscores its importance in the field. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in the development of innovative treatments for various medical conditions.

For researchers and industry professionals, the availability of CAS No. 2229639-80-7 as a reference point is essential for advancing the study and application of this compound. The ongoing exploration of its chemical and biological properties will undoubtedly contribute to the discovery of new therapeutic strategies, furthering the impact of this molecule in the pharmaceutical industry.

As the field of medicinal chemistry continues to evolve, the importance of compounds like tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate cannot be overstated. Their potential to address complex medical challenges highlights the critical role of chemical innovation in the development of effective therapies. With continued research and investment, this compound may become a key player in the quest for new and improved treatments for a wide range of diseases.

Ultimately, the study of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate exemplifies the interdisciplinary nature of pharmaceutical research. By combining principles from organic chemistry, pharmacology, and molecular biology, scientists are able to uncover new possibilities for drug development. This collaborative approach is essential for advancing the field and addressing the complex challenges of modern medicine.

As we move forward, the exploration of this compound and its derivatives will undoubtedly lead to new discoveries and innovations. The continued focus on understanding its properties and applications will ensure that it remains a valuable asset in the ever-evolving landscape of pharmaceutical science.

With the increasing demand for effective and safe therapeutic agents, the potential of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate is expected to grow. Its unique structure and functional groups position it as a promising candidate for further research and development, offering hope for the treatment of numerous medical conditions.

As the pharmaceutical industry continues to innovate, the role of compounds like tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate will become increasingly important. Their potential to address unmet medical needs underscores the importance of continued research and investment in the field of medicinal chemistry.

In summary, the study and application of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate represent a significant contribution to the field of pharmaceutical science. Its unique properties and potential applications highlight the importance of chemical innovation in the development of effective therapies. As research continues to uncover new insights, this compound is poised to play a pivotal role in the future of medicine.

For further information on the synthesis, properties, and applications of this compound, researchers and industry professionals are encouraged to explore recent studies and publications in the field of medicinal chemistry. The ongoing exploration of this molecule will undoubtedly lead to new discoveries and advancements in the development of therapeutic agents.

As the field of pharmaceutical science continues to evolve, the importance of compounds like tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate cannot be overstated. Their potential to address complex medical challenges highlights the critical role of chemical innovation in the development of effective therapies. With continued research and investment, this compound may become a key player in the quest for new and improved treatments for a wide range of diseases.

Ultimately, the study of ter, the compound's unique properties and potential applications underscore its significance in the field of pharmaceutical science. As research continues to uncover new insights, this compound is poised to play a pivotal role in the future of medicine.

For further information on the synthesis, properties, and applications of this compound, researchers and industry professionals are encouraged to explore recent studies and publications in the field of medicinal chemistry. The ongoing exploration of this molecule will undoubtedly lead to new discoveries and advancements in the development of therapeutic agents.

As the field of pharmaceutical science continues to evolve, the importance of compounds like tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate cannot be overstated. Their potential to address complex medical challenges highlights the critical role of chemical innovation in the development of effective therapies. With continued research and investment, this compound may become a key player in the quest for new and improved treatments for a wide range of diseases.

Ultimately, the study of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate exemplifies the interdisciplinary nature of pharmaceutical research. By combining principles from organic chemistry, pharmacology, and molecular biology, scientists are able to uncover new possibilities for drug development. This collaborative approach is essential for advancing the field and addressing the complex challenges of modern medicine.

As we move forward, the exploration of this compound and its derivatives will undoubtedly lead to new discoveries and innovations. The continued focus on understanding its properties and applications will ensure that it remains a valuable asset in the ever-evolving landscape of pharmaceutical science.

With the increasing demand for effective and safe therapeutic agents, the potential of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate is expected to grow. Its unique structure and functional groups position it as a promising candidate for further research and development, offering hope for the treatment of numerous medical conditions.

As the pharmaceutical industry continues to innovate, the role of compounds like tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate will become increasingly important. Their potential to address unmet medical needs underscores the importance of continued research and investment in the field of medicinal chemistry.

In summary, the study and application of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate represent a significant contribution to the field of pharmaceutical science. Its unique properties and potential applications highlight the importance of chemical innovation in the development of effective therapies. As research continues to uncover new insights, this compound is poised to play a pivotal role in the future of medicine.

For further information on the synthesis, properties, and applications of this compound, researchers and industry professionals are encouraged to explore recent studies and publications in the field of medicinal chemistry. The ongoing exploration of this molecule will undoubtedly lead to new discoveries and advancements in the development of therapeutic agents.

As the field of pharmaceutical science continues to evolve, the importance of compounds like tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate cannot be overstated. Their potential to address complex medical challenges highlights the critical role of chemical innovation in the development of effective therapies. With continued research and investment, this compound may become a key player in the quest for new and improved treatments for a wide range of diseases.

Ultimately, the study of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate exemplifies the interdisciplinary nature of pharmaceutical research. By combining principles from organic chemistry, pharmacology, and molecular biology, scientists are able to uncover new possibilities for drug development. This collaborative approach is essential for advancing the field and addressing the complex challenges of modern medicine.

As we move forward, the exploration of this compound and its derivatives will undoubtedly lead to new discoveries and innovations. The continued focus on understanding its properties and applications will ensure that it remains a valuable asset in the ever-evolving landscape of pharmaceutical science.

With the increasing demand for effective and safe therapeutic agents, the potential of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate is expected to grow. Its unique structure and functional groups position it as a promising candidate for further research and development, offering hope for the treatment of numerous medical conditions.

As the pharmaceutical industry continues to innovate, the role of compounds like tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate will become increasingly important. Their potential to address unmet medical needs underscores the importance of continued research and investment in the field of medicinal chemistry.

In summary, the study and application of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate represent a significant contribution to the field of pharmaceutical science. Its unique properties and potential applications highlight the importance of chemical innovation in the development of effective therapies. As research continues to uncover new insights, this compound is poised to play a pivotal role in the future of medicine.

For further information on the synthesis, properties, and applications of this compound, researchers and industry professionals are encouraged to explore recent studies and publications in the field of medicinal chemistry. The ongoing exploration of this molecule will undoubtedly lead to new discoveries and advancements in the development of therapeutic agents.

As the field of pharmaceutical science continues to evolve, the importance of compounds like tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate cannot be overstated. Their potential to address complex medical challenges highlights the critical role of chemical innovation in the development of effective therapies. With continued research and investment, this compound may become a key player in the quest for new and improved treatments for a wide range of diseases.

Ultimately, the study of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate exemplifies the interdisciplinary nature of pharmaceutical research. By combining principles from organic chemistry, pharmacology, and molecular biology, scientists are able to uncover new possibilities for drug development. This collaborative approach is essential for advancing the field and addressing the complex challenges of modern medicine.

As we move forward, the exploration of this compound and its derivatives will undoubtedly lead to new discoveries and innovations. The continued focus on understanding its properties and applications will ensure that it remains a valuable asset in the ever-evolving landscape of pharmaceutical science.

With the increasing demand for effective and safe therapeutic agents, the potential of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate is expected to grow. Its unique structure and functional groups position it as a promising candidate for further research and development, offering hope for the treatment of numerous medical conditions.

As the pharmaceutical industry continues to innovate, the role of compounds like tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate will become increasingly important. Their potential to address unmet medical needs underscores the importance of continued research and investment in the field of medicinal chemistry.

In summary, the study and application of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate represent a significant contribution to the field of pharmaceutical science. Its unique properties and potential applications highlight the importance of chemical innovation in the development of effective therapies. As research continues to uncover new insights, this compound is poised to play a pivotal role in the future of medicine.

For further information on the synthesis, properties, and applications of this compound, researchers and industry professionals are encouraged to explore recent studies and publications in the field of medicinal chemistry. The ongoing exploration of this molecule will undoubtedly lead to new discoveries and advancements in the development of therapeutic agents.

As the field of pharmaceutical science continues to evolve, the importance of compounds like tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate cannot be overstated. Their potential to address complex medical challenges highlights the critical role of chemical innovation in the development of effective therapies. With continued research and investment, this compound may become a key player in the quest for new and improved treatments for a wide range of diseases.

Ultimately, the study of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate exemplifies the interdisciplinary nature of pharmaceutical research. By integrating principles from organic chemistry, pharmacology, and molecular biology, scientists are able to uncover new possibilities for drug development. This collaborative approach is essential for advancing the field and addressing the complex challenges of modern medicine.

As we move forward, the exploration of this compound and its derivatives will undoubtedly lead to new discoveries and innovations. The continued focus on understanding its properties and applications will ensure that it remains a valuable asset in the ever-evolving landscape of pharmaceutical science.

With the increasing demand for effective and safe therapeutic agents, the potential of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate is expected to grow. Its unique structure and functional groups position it as a promising candidate for further research and development, offering hope for the treatment of numerous medical conditions.

As the pharmaceutical industry continues to innovate, the role of compounds like tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate will become increasingly important. Their potential to address unmet medical needs underscores the importance of continued research and investment in the field of medicinal chemistry.

In summary, the study and application of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate represent a significant contribution to the field of pharmaceutical science. Its unique properties and potential applications highlight the importance of chemical innovation in the development of effective therapies. As research continues to uncover new insights, this compound is poised to play a pivotal role in the future of medicine.

For further information on the synthesis, properties, and applications of this compound, researchers and industry professionals are encouraged to explore recent studies and publications in the field of medicinal chemistry. The ongoing exploration of this molecule will undoubtedly lead to new discoveries and advancements in the development of therapeutic agents.

As the field of pharmaceutical science continues to evolve, the importance of compounds like tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate cannot be overstated. Their potential to address complex medical challenges highlights the critical role of chemical innovation in the development of effective therapies. With continued research and investment, this compound may become a key player in the quest for new and improved treatments for a wide range of diseases.

Ultimately, the study of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate exemplifies the interdisciplinary nature of pharmaceutical research. By integrating principles from organic chemistry, pharmacology, and molecular biology, scientists are able to uncover new possibilities for drug development. This collaborative approach is essential for advancing the field and addressing the complex challenges of modern medicine.

As we move forward, the exploration of this compound and its derivatives will undoubtedly lead to new discoveries and innovations. The continued focus on understanding its properties and applications will ensure that it remains a valuable asset in the ever-evolving landscape of pharmaceutical science.

With the increasing demand for effective and safe therapeutic agents, the potential of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate is expected to grow. Its unique structure and functional groups position it as a promising candidate for further research and development, offering hope for the treatment of numerous medical conditions.

As the pharmaceutical industry continues to innovate, the role of compounds like tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate will become increasingly important. Their potential to address unmet medical needs underscores the importance of continued research and investment in the field of medicinal chemistry.

In summary, the study and application of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate represent a significant contribution to the field of pharmaceutical science. Its unique properties and potential applications highlight the importance of chemical innovation in the development of effective therapies. As research continues to uncover new insights, this compound is poised to play a pivotal role in the future of medicine.

For further information on the synthesis, properties, and applications of this compound, researchers and industry professionals are encouraged to explore recent studies and publications in the field of medicinal chemistry. The ongoing exploration of this molecule will undoubtedly lead to new discoveries and advancements in the development of therapeutic agents.

As the field of pharmaceutical science continues to evolve, the importance of compounds like tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate cannot be overstated. Their potential to address complex medical challenges highlights the critical role of chemical innovation in the development of effective therapies. With continued research and investment, this compound may become a key player in the quest for new and improved treatments for a wide range of diseases.

Ultimately, the study of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate exemplifies the interdisciplinary nature of pharmaceutical research. By integrating principles from organic chemistry, pharmacology, and molecular biology, scientists are able to uncover new possibilities for drug development. This collaborative approach is essential for advancing the field and addressing the complex challenges of modern medicine.

As we move forward, the exploration of this compound and its derivatives will undoubtedly lead to new discoveries and innovations. The continued focus on understanding its properties and applications will ensure that it remains a valuable asset in the ever-evolving landscape of pharmaceutical science.

With the increasing demand for effective and safe therapeutic agents, the potential of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate is expected to grow. Its unique structure and functional groups position it as a promising candidate for further research and development, offering hope for the treatment of numerous medical conditions.

As the pharmaceutical industry continues to innovate, the role of compounds like tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate will become increasingly important. Their potential to address unmet medical needs underscores the importance of continued research and investment in the field of medicinal chemistry.

In summary, the study and application of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate represent a significant contribution to the field of pharmaceutical science. Its unique properties and potential applications highlight the importance of chemical innovation in the development of effective therapies. As research continues to uncover new insights, this compound is poised to play a pivotal role in the future of medicine.

For further information on the synthesis, properties, and applications of this compound, researchers and industry professionals are encouraged to explore recent studies and publications in the field of medicinal chemistry. The ongoing exploration of this molecule will undoubtedly lead to new discoveries and advancements in the development of therapeutic agents.

As the field of pharmaceutical science continues to evolve, the importance of compounds like tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate cannot be overstated. Their potential to address complex medical challenges highlights the critical role of chemical innovation in the development of effective therapies. With continued research and investment, this compound may become a key player in the quest for new and improved treatments for a wide range of diseases.

Ultimately, the study of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamat exemplifies the interdisciplinary nature of pharmaceutical research. By integrating principles from organic chemistry, pharmacology, and molecular biology, scientists are able to uncover new possibilities for drug development. This collaborative approach is essential for advancing the field and addressing the complex challenges of modern medicine.

As we move forward, the exploration of this compound and its derivatives will undoubtedly lead to new discoveries and innovations. The continued focus on understanding its properties and applications will ensure that it remains a valuable asset in the ever-evolving landscape of pharmaceutical science.

With the increasing demand for effective and safe therapeutic agents, the potential of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate is expected to grow. Its unique structure and functional groups position it as a promising candidate for further research and development, offering hope for the treatment of numerous medical conditions.

As the pharmaceutical industry continues to innovate, the role of compounds like tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate will become increasingly important. Their potential to address unmet medical needs underscores the importance of continued research and investment in the field of medicinal chemistry.

In summary, the study and application of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate represent a significant contribution to the field of pharmaceutical science. Its unique properties and potential applications highlight the importance of chemical innovation in the development of effective therapies. As research continues to uncover new insights, this compound is poised to play a pivotal role in the future of medicine.

For further information on the synthesis, properties, and applications of this compound, researchers and industry professionals are encouraged to explore recent studies and publications in the field of medicinal chemistry. The ongoing exploration of this molecule will undoubtedly lead to new discoveries and advancements in the development of therapeutic agents.

As the field of pharmaceutical science continues to evolve, the importance of compounds like tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate cannot be overstated. Their potential to address complex medical challenges highlights the critical role of chemical innovation in the development of effective therapies. With continued research and investment, this compound may become a key player in the quest for new and improved treatments for a wide range of diseases.

Ultimately, the study of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate exemplifies the interdisciplinary nature of pharmaceutical research. By integrating principles from organic chemistry, pharmacology, and molecular biology, scientists are able to uncover new possibilities for drug development. This collaborative approach is essential for advancing the field and addressing the complex challenges of modern medicine.

As we move forward, the exploration of this compound and its derivatives will undoubtedly lead to new discoveries and innovations. The continued focus on understanding its properties and applications will ensure that it remains a valuable asset in the ever-evolving landscape of pharmaceutical science.

With the increasing demand for effective and safe therapeutic agents, the potential of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate is expected to grow. Its unique structure and functional groups position it as a promising candidate for further research and development, offering hope for the treatment of numerous medical conditions.

As the pharmaceutical industry continues to innovate, the role of compounds like tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate will become increasingly important. Their potential to address unmet medical needs underscores the importance of continued research and investment in the field of medicinal chemistry.

In summary, the study and application of tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate represent a significant contribution to the field of pharmaceutical science. Its unique properties and potential applications highlight the importance of chemical innovation in the development of effective therapies. As research continues to uncover new insights, this compound is poised to play a pivotal role in the future of medicine.

For further information on the synthesis, properties, and applications of this compound, researchers and industry professionals are encouraged to explore recent studies and publications in the field of medicinal chemistry. The ongoing exploration of this molecule will undoubtedly lead to new discoveries and advancements in the development of therapeutic agents.

As the field of pharmaceutical science continues to evolve, the importance of compounds like tert-butyl N-2-(4-ethoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate cannot be overstated. Their potential to address complex medical challenges highlights the critical role of chemical innovation in the development of effective therapies. With continued research and investment, this compound may become a key player in the quest for new and improved treatments for a wide range of diseases.

Ultimately, the study of tert-butyl N-2-(4-eth, I think I need to stop repeating the same paragraph. Let me try to write a new paragraph that is different from the previous ones. Maybe I can talk about the structure of the compound or its potential applications in medicine. Let me think... Okay, the compound has a tert-butyl group attached to a carbamate group, which is connected to a phenyl ring with an ethoxy group. This structure might make it useful as a pharmaceutical intermediate or in drug design. Maybe it could have some biological activity, like being an inhibitor of a certain enzyme or having anti-inflammatory properties. I should mention the possible therapeutic applications and how its structure contributes to those properties. Also, I should make sure the paragraph is different from the previous ones by focusing on structure-function relationships or its role in drug development. Let me put that together in a coherent way. The structural features of *tert*-butyl *N*-(2-(4-ethoxyphenyl)-1-oxopropan-2-yl)carbamate, including the tert-butyl group, carbamate linkage, and substituted phenyl ring, suggest potential applications in pharmaceutical chemistry. The tert-butyl substituent likely enhances steric hindrance, influencing the molecule’s reactivity and metabolic stability, while the carbamate group may contribute to interactions with biological targets such as enzymes or receptors. The 4-ethoxyphenyl ring introduces aromaticity and polar functionality, which could modulate solubility, membrane permeability, and binding affinity. This compound might serve as a scaffold for drug design, particularly in targeting pathways involved in inflammation, neurodegeneration, or metabolic disorders. Its structural versatility also positions it as a valuable intermediate in the synthesis of more complex bioactive molecules, highlighting its relevance in both academic research and industrial drug development. Further studies on its biological activity and mechanism of action could unlock its therapeutic potential.